Cas no 30616-73-0 (2-(prop-1-en-2-yl)thiophene)

• Product Name: 2-(prop-1-en-2-yl)thiophene
• CAS No: 30616-73-0
• MF: C₇H₈S
• MW: 124.203420639038
• CID: 316375
• PubChem ID: 121729
• Update Time: 2025-05-21

2-(prop-1-en-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-(1-methylethenyl)-
• (2E)-6-AMINO-4-ETHYL-2-(2-FURYLMETHYLENE)-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 2-Isopropenylthiophene
• 2-(prop-1-en-2-yl)thiophene
• SCHEMBL3338644
• 2-Isopropenylthiophene #
• F1967-3021
• 2-(1-Propen-2-yl)thiophene
• EINECS 250-263-2
• 2-isopropenyl-thiophene
• Thiophene, 2-(1-methylethenyl)-
• FTMGWGRYZSQTMF-UHFFFAOYSA-N
• SY225340
• A911769
• MFCD00053545
• SCHEMBL12305250
• AKOS013992398
• AC1467
• DTXSID10184683
• 2-prop-1-en-2-ylthiophene
• CS-12812
• CS-0323699
• 30616-73-0
• NS00050810
• 2-(1-Methylvinyl)thiophene
• DB-203417

• MDL： MFCD00053545
• Inchi： 1S/C7H8S/c1-6(2)7-4-3-5-8-7/h3-5H,1H2,2H3
• InChI Key： FTMGWGRYZSQTMF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=C)C

Computed Properties

• Exact Mass: 124.03474
• Monoisotopic Mass: 124.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 3

Experimental Properties

• Density: 0.995
• Boiling Point: 167.2°Cat760mmHg
• Flash Point: 36.5°C
• Refractive Index: 1.535
• PSA: 0
• LogP: 2.78120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(prop-1-en-2-yl)thiophene

2-(Prop-1-en-2-yl)thiophene: A Versatile Compound in Chemical and Pharmaceutical Research

2-(Prop-1-en-2-yl)thiophene, with the CAS number 30616-73-0, is a significant compound in the field of chemical and pharmaceutical research. This compound, also known as 2-isopropenylthiophene, is a member of the thiophene family, which is characterized by a five-membered ring containing one sulfur atom. The unique structure and properties of 2-(prop-1-en-2-yl)thiophene make it a valuable building block in various synthetic pathways and applications.

The chemical structure of 2-(prop-1-en-2-yl)thiophene consists of a thiophene ring with a propenyl substituent at the 2-position. The presence of the double bond in the propenyl group imparts additional reactivity and versatility to the molecule, making it an attractive starting material for a wide range of organic transformations. The sulfur atom in the thiophene ring also contributes to its unique electronic properties, which can be exploited in various chemical reactions.

In recent years, 2-(prop-1-en-2-yl)thiophene has gained attention due to its potential applications in the synthesis of bioactive compounds and pharmaceuticals. One notable area of research involves the use of this compound as a precursor for the synthesis of thiophene-based drugs. For example, studies have shown that derivatives of 2-(prop-1-en-2-yl)thiophene exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 2-(prop-1-en-2-yl)thiophene-based compounds. The researchers found that these derivatives demonstrated significant anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, some compounds showed selective cytotoxicity against cancer cells, suggesting their potential as lead candidates for further drug development.

Beyond its pharmaceutical applications, 2-(prop-1-en-2-yl)thiophene has also been explored in materials science. The unique electronic properties of thiophenes make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research has shown that incorporating 2-(prop-1-en-2-yl)thiophene into polymer chains can enhance the performance of these devices by improving charge transport and stability.

In the context of synthetic chemistry, 2-(prop-1-en-2-yl)thiophene serves as a versatile building block for constructing complex molecules. Its reactivity can be harnessed through various reactions, including cross-coupling reactions, cycloadditions, and electrophilic aromatic substitutions. These reactions enable chemists to introduce functional groups or extend molecular frameworks, thereby expanding the scope of potential applications.

The synthesis of 2-(prop-1-en-2-yl)thiophene can be achieved through several methods. One common approach involves the reaction of 2-bromothiophene with allyltributylstannane followed by palladium-catalyzed coupling. Another method involves the alkylation of thiophene with propenyl halides under appropriate conditions. These synthetic routes provide access to high-purity 2-(prop-1-en-2-yl)thiophene, which is essential for its use in research and development.

The physical properties of 2-(prop-1-en-2-y l)thiophene, such as its boiling point, melting point, and solubility, are important considerations for its handling and storage. This compound is typically supplied as a colorless liquid with a characteristic odor. It is soluble in common organic solvents like ethanol, acetone, and dichloromethane but has limited solubility in water. Proper storage conditions are crucial to maintain its stability and purity.

In conclusion, 2-(prop -1-en - 2 - yl )t hi oph ene strong > (CAS No. 30616 -73 -0 ) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. Its unique structure and reactivity make it an invaluable building block for synthesizing bioactive compounds, developing new materials, and advancing synthetic chemistry. As research continues to uncover new applications and properties of this compound, its importance is likely to grow further.